2-ethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide

• IUPAC Name: 2-ethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C12H10F3N3O2S/c1-2-20-8-6-4-3-5-7(8)9(19)16-11-18-17-10(21-11)12(13,14)15/h3-6H,2H2,1H3,(H,16,18,19)
• InChI Key: XGSDMDVIKDOGFQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NC2=NN=C(S2)C(F)(F)F
• Molecular Formula: C12H10F3N3O2S
• Molecular Weight: 317.29 g/mol

Description

2-ethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide, also known as TFB-TEDA, is a chemical compound that has been widely used in scientific research due to its unique properties. This compound has been synthesized using various methods and has been extensively studied for its biochemical and physiological effects. In

Mechanism of Action

2-ethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide works by reacting with ROS and NO to produce a fluorescent signal that can be detected using spectroscopic methods. The mechanism of this reaction involves the oxidation of the thiadiazole ring and the formation of a fluorescent adduct. This reaction is highly specific and does not interfere with other cellular processes, making 2-ethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide an ideal probe for studying oxidative stress and inflammation.
Biochemical and Physiological Effects:
2-ethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide has been shown to have minimal toxicity and does not interfere with normal cellular processes. This compound has been used to study the effects of oxidative stress and inflammation on various biological systems, including cells, tissues, and animals. 2-ethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide has been shown to be effective in detecting ROS and NO in vivo, making it a valuable tool for studying these molecules in living organisms.

Advantages and Limitations for Lab Experiments

The advantages of using 2-ethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide in lab experiments include its high sensitivity and selectivity for ROS and NO, its low toxicity, and its ability to detect these molecules in vivo. However, there are also limitations to using 2-ethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide, including its limited solubility in aqueous solutions and its potential for photobleaching during prolonged exposure to light.

Future Directions

There are many future directions for research involving 2-ethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide, including the development of new methods for synthesizing this compound, the optimization of its properties for specific applications, and the exploration of its potential for detecting other molecules in biological systems. Additionally, 2-ethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide could be used in the development of new diagnostic tools for detecting oxidative stress and inflammation in human diseases. Overall, 2-ethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide has the potential to be a valuable tool for studying biological systems and could have many applications in the fields of medicine and biotechnology.

Synthesis Methods

The synthesis of 2-ethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide involves the reaction of 2-ethoxybenzoyl chloride with 5-amino-1,3,4-thiadiazole-2-carboxylic acid, followed by the addition of trifluoromethylthiol to form the final product. This method has been optimized to produce high yields of 2-ethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide with a purity of over 99%.

Scientific Research Applications

2-ethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide has been widely used in scientific research as a fluorescent probe for the detection of reactive oxygen species (ROS) and nitric oxide (NO). This compound has been shown to have high sensitivity and selectivity for these molecules, making it a valuable tool for studying oxidative stress and inflammation in biological systems.